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Compound of Interest

Compound Name: Ischemin sodium

Cat. No.: B1150106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ischemin sodium salt is a cell-permeable inhibitor of the CREB-binding protein (CBP)

bromodomain. By targeting CBP, Ischemin disrupts the interaction between CBP and the tumor

suppressor protein p53, leading to a decrease in p53 transcriptional activity. This mechanism

has been shown to protect cardiomyocytes from doxorubicin-induced apoptosis, highlighting its

potential therapeutic applications in cardiotoxicity and other conditions where modulation of

p53 activity is desirable. Proper preparation of Ischemin sodium salt stock solutions is crucial

for accurate and reproducible experimental results. These application notes provide detailed

protocols for the preparation, storage, and handling of Ischemin sodium salt solutions for in

vitro research.

Physicochemical and Biological Properties
A summary of the key quantitative data for Ischemin sodium salt is provided in the table below

for easy reference.
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Property Value Reference(s)

Molecular Weight 357.36 g/mol [1]

Formula C₁₅H₁₆N₃O₄SNa [1]

Appearance Solid powder

Purity ≥99% [1]

Solubility
Soluble to 100 mM in water

and DMSO
[1]

Mechanism of Action
CBP bromodomain inhibitor;

inhibits p53-CBP interaction
[1]

Biological Activity

Decreases p53 transcriptional

activity; protects against

doxorubicin-induced apoptosis

in cardiomyocytes in vitro.

[1]

Storage (Solid) Store at +4°C [1]

Storage (In Solvent) Store at -80°C for up to 1 year.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
Sterile Water or DMSO
This protocol describes the preparation of a 100 mM stock solution of Ischemin sodium salt,

which can be further diluted to the desired working concentration for cell culture experiments.

Materials:

Ischemin sodium salt (solid powder)

Sterile, nuclease-free water or Dimethyl sulfoxide (DMSO)

Sterile conical tubes (e.g., 15 mL or 50 mL)
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Sterile serological pipettes

Vortex mixer

0.22 µm sterile syringe filter

Sterile syringes

Sterile, light-blocking microcentrifuge tubes for aliquots

Procedure:

Calculate the required mass of Ischemin sodium salt.

To prepare a 100 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 100 mM stock solution:

Mass (mg) = 100 mM x 1 mL x 357.36 g/mol / 1000 = 35.74 mg

Weigh the Ischemin sodium salt.

In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated amount

of Ischemin sodium salt powder.

Dissolve the powder.

Transfer the powder to a sterile conical tube.

Add the desired volume of sterile water or DMSO. For example, for a 100 mM solution,

add 1 mL of solvent for every 35.74 mg of powder.

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Sterilize the solution.
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Draw the Ischemin sodium salt solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter-sterilize the solution into a new sterile conical tube. This step is critical to remove any

potential microbial contaminants.

Aliquot and store.

Aliquot the sterile stock solution into smaller, single-use volumes in sterile, light-blocking

microcentrifuge tubes. This will prevent repeated freeze-thaw cycles and protect the

compound from light degradation.

Label the aliquots clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to one year). For short-term use, an

aliquot can be stored at 4°C for a few days, but long-term storage at this temperature is

not recommended.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the stock solution to the final working concentration for

treating cells in culture.

Materials:

100 mM Ischemin sodium salt stock solution (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile serological and micropipettes

Procedure:
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Determine the final working concentration.

The optimal working concentration of Ischemin sodium salt should be determined

empirically for each cell line and experimental setup. A typical starting point for a dose-

response experiment could range from 1 µM to 50 µM.

Perform serial dilutions.

Thaw an aliquot of the 100 mM stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations.

Important: When using a DMSO stock solution, ensure the final concentration of DMSO in

the cell culture medium does not exceed a level that is toxic to the cells (typically ≤ 0.1%).

A vehicle control (medium with the same final concentration of DMSO) should always be

included in experiments.

Example Dilution for a 10 µM working solution from a 100 mM stock:

Perform an initial 1:100 dilution of the 100 mM stock in sterile medium to get a 1 mM

intermediate solution (e.g., 2 µL of 100 mM stock + 198 µL of medium).

Perform a subsequent 1:100 dilution of the 1 mM intermediate solution in the final

volume of cell culture medium to achieve a 10 µM final concentration (e.g., 10 µL of 1

mM intermediate solution into 990 µL of medium in a well of a 24-well plate).

Treat the cells.

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of Ischemin sodium salt or the vehicle control.

Incubate the cells for the desired experimental duration.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways affected by Ischemin sodium salt

and a general experimental workflow for its use.
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Caption: Mechanism of Ischemin sodium salt action.
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Caption: Doxorubicin-induced apoptosis pathway.
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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